Cas no 1344935-51-8 ((1R)-1-4-(phenylsulfanyl)phenylethan-1-ol)
(1R)-1-4-(phenylsulfanyl)phenylethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1R)-1-[4-(phenylsulfanyl)phenyl]ethan-1-ol
- Benzenemethanol, α-methyl-4-(phenylthio)-, (αR)-
- (1R)-1-4-(phenylsulfanyl)phenylethan-1-ol
-
- MDL: MFCD18890860
- Inchi: 1S/C14H14OS/c1-11(15)12-7-9-14(10-8-12)16-13-5-3-2-4-6-13/h2-11,15H,1H3/t11-/m1/s1
- InChI Key: RCHMPJXXFCFXTH-LLVKDONJSA-N
- SMILES: [C@@H](C1=CC=C(SC2=CC=CC=C2)C=C1)(O)C
(1R)-1-4-(phenylsulfanyl)phenylethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A860077-1g |
(1R)-1-[4-(Phenylsulfanyl)phenyl]ethan-1-ol |
1344935-51-8 | 95% | 1g |
$884.0 | 2024-04-24 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00883711-1g |
(1R)-1-[4-(Phenylsulfanyl)phenyl]ethan-1-ol |
1344935-51-8 | 95% | 1g |
¥6626.0 | 2024-04-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1313992-100mg |
(1r)-1-[4-(phenylsulfanyl)phenyl]ethan-1-ol |
1344935-51-8 | 95% | 100mg |
¥3306 | 2023-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1313992-250mg |
(1r)-1-[4-(phenylsulfanyl)phenyl]ethan-1-ol |
1344935-51-8 | 95% | 250mg |
¥4718 | 2023-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1313992-500mg |
(1r)-1-[4-(phenylsulfanyl)phenyl]ethan-1-ol |
1344935-51-8 | 95% | 500mg |
¥6908 | 2023-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1313992-1g |
(1r)-1-[4-(phenylsulfanyl)phenyl]ethan-1-ol |
1344935-51-8 | 95% | 1g |
¥10216 | 2023-03-01 | |
| Enamine | EN300-262383-0.05g |
(1R)-1-[4-(phenylsulfanyl)phenyl]ethan-1-ol |
1344935-51-8 | 95% | 0.05g |
$212.0 | 2024-06-18 | |
| Enamine | EN300-262383-0.1g |
(1R)-1-[4-(phenylsulfanyl)phenyl]ethan-1-ol |
1344935-51-8 | 95% | 0.1g |
$317.0 | 2024-06-18 | |
| Enamine | EN300-262383-0.25g |
(1R)-1-[4-(phenylsulfanyl)phenyl]ethan-1-ol |
1344935-51-8 | 95% | 0.25g |
$452.0 | 2024-06-18 | |
| Enamine | EN300-262383-0.5g |
(1R)-1-[4-(phenylsulfanyl)phenyl]ethan-1-ol |
1344935-51-8 | 95% | 0.5g |
$713.0 | 2024-06-18 |
(1R)-1-4-(phenylsulfanyl)phenylethan-1-ol Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on (1R)-1-4-(phenylsulfanyl)phenylethan-1-ol
Chemical Profile of (1R)-1-4-(phenylsulfanyl)phenylethan-1-ol (CAS No: 1344935-51-8)
(1R)-1-4-(phenylsulfanyl)phenylethan-1-ol, identified by its CAS number 1344935-51-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a chiral center and a phenylsulfanyl substituent, exhibits unique structural and functional properties that make it a valuable candidate for various applications in drug discovery and molecular studies.
The molecular structure of (1R)-1-4-(phenylsulfanyl)phenylethan-1-ol consists of an ethanol backbone with a phenylsulfanyl group attached to the para position of the second benzene ring. This arrangement imparts specific electronic and steric characteristics, which are critical for its interaction with biological targets. The presence of the chiral center at the first carbon atom (1R) further enhances its potential as a building block for enantiomerically pure pharmaceutical intermediates.
In recent years, there has been growing interest in the development of sulfonamide derivatives due to their broad spectrum of biological activities. The phenylsulfanyl moiety in (1R)-1-4-(phenylsulfanyl)phenylethan-1-ol is particularly noteworthy, as it can participate in hydrogen bonding and hydrophobic interactions, making it an excellent candidate for designing molecules that interact with biological macromolecules. This property has been leveraged in the synthesis of novel compounds targeting various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases.
Recent studies have highlighted the potential of (1R)-1-4-(phenylsulfanyl)phenylethan-1-ol as a key intermediate in the synthesis of more complex pharmacophores. Researchers have demonstrated its utility in constructing molecules with enhanced binding affinity and selectivity towards specific enzymes and receptors. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes involved in cancer pathways. The chiral nature of the molecule allows for the exploration of enantiomeric effects, which can significantly influence the pharmacological profile of resulting drugs.
The synthesis of (1R)-1-4-(phenylsulfanyl)phenylethan-1-ol involves multi-step organic reactions, including stereoselective reduction and sulfonylation processes. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are crucial for pharmaceutical applications. The use of chiral auxiliaries or catalysts has enabled researchers to achieve high enantiomeric excess, making this compound a valuable asset in asymmetric synthesis.
Beyond its role as a synthetic intermediate, (1R)-1-4-(phenylsulfanyl)phenylethan-1-ol has also been investigated for its potential biological activity. Preliminary studies suggest that this compound may exhibit properties such as anti-inflammatory or antioxidant effects. These findings are particularly intriguing given the increasing demand for natural product-inspired molecules that can modulate complex biological pathways without significant side effects.
The versatility of (1R)-1-4-(phenylsulfanyl)phenylethan-1-ol extends to its application in material science and chemical biology. Its unique structural features make it suitable for use in designing probes and ligands for studying protein-protein interactions and other cellular processes. Additionally, the compound's ability to undergo selective modifications allows researchers to tailor its properties for specific applications, such as imaging agents or bioconjugates.
In conclusion, (1R)-1-4-(phenylsulfanyl)phenylethan-1-ol (CAS No: 1344935-51-8) represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features, coupled with its synthetic utility and potential biological activity, make it a promising candidate for future drug development and molecular studies. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its place as a cornerstone in modern chemical biology.
1344935-51-8 ((1R)-1-4-(phenylsulfanyl)phenylethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)